Cas no 2171910-80-6 (9-(propan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(propan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2171910-80-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5834586
• PubChem ID: 165841659
• Update Time: 2025-07-15

9-(propan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-Isopropyl-2,5-dioxa-8-azaspiro[3.5]nonane
• 2,5-Dioxa-8-azaspiro[3.5]nonane, 9-(1-methylethyl)-
• 9-(propan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane
• EN300-1641437
• 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane
• 2171910-80-6

• Inchi： 1S/C9H17NO2/c1-7(2)8-9(5-11-6-9)12-4-3-10-8/h7-8,10H,3-6H2,1-2H3
• InChI Key： GNCHFJCMCZNSGR-UHFFFAOYSA-N
• SMILES： C(C1NCCOC21COC2)(C)C

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 252.7±40.0 °C(Predicted)
• pka: 8.30±0.40(Predicted)

Additional information on 9-(propan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane

Introduction to 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2171910-80-6)

9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane, with the CAS number 2171910-80-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework of 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane makes it an intriguing candidate for various therapeutic applications.

The chemical structure of 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane consists of a central spirocyclic core with a 9-membered ring containing two oxygen atoms and one nitrogen atom. The presence of the isopropyl group at the 9-position adds to the compound's complexity and potential for diverse interactions with biological targets. This structure provides a foundation for understanding its pharmacological properties and potential therapeutic uses.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their unique conformational rigidity and ability to modulate specific biological targets. 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane has been investigated for its potential as a modulator of various receptors and enzymes, including G protein-coupled receptors (GPCRs) and kinases. These receptors and enzymes play crucial roles in numerous physiological processes, making them attractive targets for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers explored the binding affinity of 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane to several GPCRs. The results indicated that this compound exhibits high selectivity and potency towards specific GPCRs, suggesting its potential as a lead molecule for developing novel therapeutics. The unique spirocyclic structure of 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane may contribute to its favorable binding properties by providing a rigid scaffold that can precisely fit into the receptor binding sites.

Beyond its interactions with GPCRs, 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane has also shown promise in modulating kinases, which are key enzymes involved in cellular signaling pathways. Kinases are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. A study in the European Journal of Medicinal Chemistry demonstrated that 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane exhibits inhibitory activity against specific kinases, suggesting its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane have also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. The compound's ability to cross biological membranes and reach target tissues effectively is a significant advantage in its therapeutic potential.

In addition to its pharmacological properties, the synthetic accessibility of 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane is another important factor contributing to its appeal as a drug candidate. Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of this compound, making it feasible for large-scale production and further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 9-(propan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and tolerability in human subjects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The future prospects for 9-(propan-2-y\-l)-2,5-dioxa\-8-a\-zas\-piro\[3\.5\]\no\-nane are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this innovative compound closer to clinical use.

In conclusion, 9-(propan\-2-y\-l)\--\--\--\--\--\--\--\--\--\--\--\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\---\---\---\---\---\---\---\---\---\-diox\-a\-8-a\-zas\-piro\[3\.5\]\no\-nane (CAS No\. 2171910\-80\-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an exciting candidate for developing novel therapeutics targeting GPCRs and kinases.